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Compound of Interest

Compound Name: 4-Amino-2-methylbenzoic acid

Cat. No.: B184037 Get Quote

Technical Support Center: 4-Amino-2-
methylbenzoic Acid
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and storing 4-Amino-2-methylbenzoic acid,

along with troubleshooting guides and frequently asked questions (FAQs) to address common

experimental challenges.

Physical and Chemical Properties
Property Value Source(s)

CAS Number 2486-75-1 [1]

Molecular Formula C₈H₉NO₂ [1]

Molecular Weight 151.16 g/mol [1]

Appearance
White to light orange or yellow

to green powder/crystal
[2]

Melting Point 164 °C [2]

Purity >98.0% (HPLC) [2]
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Q1: What are the recommended storage conditions for 4-Amino-2-methylbenzoic acid?

A1: 4-Amino-2-methylbenzoic acid should be stored in a cool, dry, and well-ventilated area.

The recommended storage temperature is room temperature, ideally below 15°C in a dark

place.[2] It is also advised to store the compound under an inert gas as it can be air sensitive.

[2] Keep the container tightly closed when not in use.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling 4-Amino-2-methylbenzoic acid, it is essential to wear appropriate

personal protective equipment. This includes safety glasses with side shields or chemical

safety goggles, protective gloves, and a lab coat.[1] In situations where dust may be generated,

a dust mask (type N95 or equivalent) should be used.[1]

Q3: Is 4-Amino-2-methylbenzoic acid sensitive to light or air?

A3: Yes, the compound can be air sensitive, and it is recommended to store it under an inert

gas.[2] While not explicitly stated in all sources, storage in a dark place is also recommended,

suggesting potential light sensitivity.[2]

Experimental Protocols & Troubleshooting
Solubility and Solution Preparation
Q4: In which solvents is 4-Amino-2-methylbenzoic acid soluble?

A4: 4-Amino-2-methylbenzoic acid is reported to be soluble in methanol.[2] Generally,

compounds with similar structures (aromatic ring, carboxylic acid, and amino group) are

expected to have good solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and

dimethylformamide (DMF), and moderate solubility in alcohols.[3] Solubility in water is expected

to be low to slight due to the presence of the hydrophobic aromatic ring.[3]

Quantitative Solubility Data
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Solvent Solubility

Methanol Soluble[2]

Dimethyl sulfoxide (DMSO) Predicted to have good solubility[3]

Dimethylformamide (DMF) Predicted to have good solubility[3]

Ethanol Predicted to have moderate solubility[3]

Water Predicted to have low to slight solubility[3]

Note: Specific quantitative solubility data (e.g., in g/L or mg/mL) is not readily available in the

searched literature. The information provided is based on qualitative statements and

predictions based on the compound's structure.

Troubleshooting Guide
Problem: The compound is not dissolving in methanol, even with heating.

Possible Cause: 4-Amino-2-methylbenzoic acid, being an amino acid derivative, may exist as

a zwitterion (containing both a positive and negative charge on the same molecule).

Zwitterionic forms of amino acids can have limited solubility in organic solvents like methanol.

[4]

Solution:

Acidification: Try adding a small amount of a strong acid (e.g., a few drops of concentrated

sulfuric acid or hydrochloric acid) to the suspension in methanol. This will protonate the

carboxylate group, breaking the zwitterionic form and increasing solubility in the alcohol.[4]

Use a different solvent: Consider using a polar aprotic solvent such as DMSO or DMF, which

are generally better at dissolving zwitterionic compounds.[3]

Problem: The solid material has discolored over time.

Possible Cause: Discoloration (e.g., turning yellow or tan) can be an indication of degradation

or oxidation, especially if the compound has been exposed to air and light over a prolonged

period.
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Solution:

Assess Purity: Before use, it is advisable to check the purity of the discolored material using

an appropriate analytical technique, such as HPLC or NMR, to ensure it is still suitable for

your experiment.

Proper Storage: To prevent future discoloration, always store the compound in a tightly

sealed container, under an inert atmosphere if possible, and in a cool, dark place.[2]

Experimental Workflow: Preparing a Stock Solution
Below is a general protocol for preparing a stock solution of 4-Amino-2-methylbenzoic acid.
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Workflow for Preparing a Stock Solution

Preparation

Dissolution

Storage
Troubleshooting

Don appropriate PPE:
Lab coat, gloves, safety glasses

Weigh the required amount of
4-Amino-2-methylbenzoic acid

in a fume hood

Add the desired volume of solvent
(e.g., methanol, DMSO) to a

volumetric flask

Carefully transfer the weighed solid
to the volumetric flask

Mix by swirling or using a magnetic stirrer.
Use sonication or gentle warming if needed.

Store the stock solution in a
tightly sealed container, protected from

light, at the appropriate temperature
(e.g., 2-8°C or -20°C for long-term storage)

Incomplete Dissolution?

Consider gentle warming, sonication,
or acidification (for methanol solutions)

Click to download full resolution via product page
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Caption: A step-by-step workflow for the preparation of a stock solution of 4-Amino-2-
methylbenzoic acid.

Safety Information and Hazard Mitigation
Q5: What are the primary hazards associated with 4-Amino-2-methylbenzoic acid?

A5: The primary hazards include:

Skin Irritation: Causes skin irritation.[5]

Eye Irritation: Causes serious eye irritation.[5]

Respiratory Irritation: May cause respiratory irritation.[5]

Acute Oral Toxicity: Harmful if swallowed.[1]

Q6: What should I do in case of accidental exposure?

A6:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice/attention.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if you feel unwell.[5]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Get medical attention if symptoms occur.[5]

Logical Flow for Handling and Safety
The following diagram outlines the logical flow of considerations and actions for the safe

handling of 4-Amino-2-methylbenzoic acid.
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Safe Handling Workflow

Planning Phase

Handling Phase

Post-Handling Emergency Response

Review Safety Data Sheet (SDS)

Select appropriate PPE
(gloves, eyewear, lab coat, respirator if needed)

Prepare a well-ventilated work area
(e.g., chemical fume hood)

Avoid creating dust.
Avoid contact with skin, eyes, and clothing

Have spill cleanup materials ready
Store in a tightly closed container

in a cool, dry, dark, and
well-ventilated area

Accidental Exposure?

Clean work surfaces and
wash hands thoroughly

Dispose of waste according to
institutional and local regulations

Follow first aid measures
(eye wash, drench shower, etc.)

and seek medical attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Amino-2-methylbenzoic acid from

planning to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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